Cas no 2228502-59-6 (methyl 3-amino-2-(2,4,5-trimethylphenyl)propanoate)

• Product Name: methyl 3-amino-2-(2,4,5-trimethylphenyl)propanoate
• CAS No: 2228502-59-6
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5939050
• PubChem ID: 165682401
• Update Time: 2025-06-09

methyl 3-amino-2-(2,4,5-trimethylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(2,4,5-trimethylphenyl)propanoate
• 2228502-59-6
• EN300-1792528

• Inchi： 1S/C13H19NO2/c1-8-5-10(3)11(6-9(8)2)12(7-14)13(15)16-4/h5-6,12H,7,14H2,1-4H3
• InChI Key： OIADCXZNGACKPB-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN)C1C=C(C)C(C)=CC=1C)=O

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 3-amino-2-(2,4,5-trimethylphenyl)propanoate

Comprehensive Analysis of Methyl 3-amino-2-(2,4,5-trimethylphenyl)propanoate (CAS No. 2228502-59-6)

In the rapidly evolving field of organic chemistry and pharmaceutical research, methyl 3-amino-2-(2,4,5-trimethylphenyl)propanoate (CAS No. 2228502-59-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its ester and amino functional groups, is a subject of interest for researchers exploring novel synthetic intermediates and bioactive molecules. Its molecular framework, featuring a 2,4,5-trimethylphenyl moiety, offers intriguing possibilities for drug design and material science.

The growing demand for high-purity chemical compounds in industries such as pharmaceuticals, agrochemicals, and specialty chemicals has placed compounds like methyl 3-amino-2-(2,4,5-trimethylphenyl)propanoate in the spotlight. Researchers frequently search for CAS 2228502-59-6 suppliers, synthesis methods, and applications in drug discovery, reflecting the compound's relevance in contemporary scientific inquiries. Its role as a building block in organic synthesis further underscores its importance.

One of the key advantages of methyl 3-amino-2-(2,4,5-trimethylphenyl)propanoate lies in its versatility. The presence of both amino and ester groups allows for diverse chemical modifications, making it a valuable precursor for peptide mimetics and small molecule therapeutics. Recent studies have explored its potential in central nervous system (CNS) drug development, a hot topic in modern pharmacology. Users often inquire about CAS 2228502-59-6 solubility, stability, and reactivity, highlighting the need for detailed physicochemical data.

From an environmental and regulatory perspective, methyl 3-amino-2-(2,4,5-trimethylphenyl)propanoate aligns with the increasing focus on green chemistry and sustainable synthesis. Researchers are actively investigating eco-friendly production methods for such compounds, addressing concerns about chemical waste and energy efficiency. This trend is reflected in search queries related to CAS 2228502-59-6 green synthesis and biodegradability, demonstrating the compound's alignment with global sustainability goals.

In the context of drug discovery, methyl 3-amino-2-(2,4,5-trimethylphenyl)propanoate has shown promise as a scaffold for targeted therapies. Its structural features enable interactions with biological targets, such as enzymes and receptors, which are critical for precision medicine. The rise of AI-driven drug design has further amplified interest in such compounds, as computational models can predict their binding affinities and pharmacokinetic properties. Searches for CAS 2228502-59-6 docking studies and QSAR modeling reflect this intersection of chemistry and technology.

Quality control and analytical characterization are paramount for methyl 3-amino-2-(2,4,5-trimethylphenyl)propanoate, given its potential applications in high-value industries. Techniques such as HPLC, NMR, and mass spectrometry are essential for verifying its purity and identity. Users often seek information on CAS 2228502-59-6 analytical standards and spectroscopic data, underscoring the need for rigorous quality assurance in chemical research.

Looking ahead, the future of methyl 3-amino-2-(2,4,5-trimethylphenyl)propanoate is intertwined with advancements in automated synthesis and high-throughput screening. As the pharmaceutical industry embraces digital transformation, compounds like this will play a pivotal role in accelerating drug development timelines. The compound's adaptability to flow chemistry and continuous manufacturing processes positions it as a candidate for next-generation industrial-scale production.

In summary, methyl 3-amino-2-(2,4,5-trimethylphenyl)propanoate (CAS No. 2228502-59-6) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications, from drug discovery to sustainable synthesis, make it a compound of enduring interest. As research continues to uncover its potential, this molecule will undoubtedly remain a topic of discussion in scientific and industrial circles.